From helicate to infinite coordination polymer: crystal and molecular structures of silver(I) complexes of readily prepared di-Schiff bases

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A800083B

Abstract

The readily prepared di-Schiff base of pyridine-2-aldehyde and ethane-1,2-diamine 1 reacts with silver(I) tetrafluoroborate to form by self-assembly the double-stranded D2-helicate (±)-[Ag212](BF4)2; the corresponding Schiff base of (1R,2R)-cyclohexane-1,2-diamine [(R,R)-2] reacts with silver(I) nitrate to produce the homochiral single-strandedC2-coordination polymer M-{[Ag{(R,R)-2}]NO3·2H2O}.

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